N-Cyclopropylcyclopropanecarboxamide

• IUPAC Name: N-cyclopropylcyclopropanecarboxamide
• InChI: InChI=1S/C7H11NO/c9-7(5-1-2-5)8-6-3-4-6/h5-6H,1-4H2,(H,8,9)
• InChI Key: HCCHMKIFYLZSOQ-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C(=O)NC2CC2
• Molecular Formula: C7H11NO
• DSSTOX Substance ID: DTXSID50325831
• Molecular Weight: 125.17 g/mol
• CAS No.: 1453-50-5

Description

N-Cyclopropylcyclopropanecarboxamide is an organic compound with the molecular formula C₇H₁₁NO It is characterized by the presence of two cyclopropyl groups attached to a carboxamide functional group

Scientific Research Applications

N-Cyclopropylcyclopropanecarboxamide has several applications in scientific research:

Chemistry: It serves as a building block for the synthesis of more complex organic molecules, particularly in the development of cyclopropane-containing compounds.

Biology: The compound is used in studies related to enzyme inhibition and protein-ligand interactions due to its unique structural properties.

Medicine: Research is ongoing to explore its potential as a pharmacophore in drug design, particularly for its role in modulating biological pathways.

Industry: It is utilized in the synthesis of specialty chemicals and materials with specific properties, such as high thermal stability and rigidity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-Cyclopropylcyclopropanecarboxamide typically involves the reaction of cyclopropylamine with cyclopropanecarboxylic acid or its derivatives. One common method includes the use of acetonitrile as a solvent, where cyclopropylamine reacts with cyclopropanecarboxylic acid chloride under controlled conditions to yield the desired product . The reaction is usually carried out at room temperature, and the product is purified through standard techniques such as recrystallization or chromatography.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale synthesis using similar reaction conditions but optimized for higher yields and efficiency. The use of continuous flow reactors and automated systems can enhance the scalability of the process, ensuring consistent quality and purity of the final product.

Chemical Reactions Analysis

Types of Reactions

N-Cyclopropylcyclopropanecarboxamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of corresponding carboxylic acids.

Reduction: Reduction reactions can be performed using reducing agents like lithium aluminum hydride, converting the carboxamide group to an amine.

Substitution: Nucleophilic substitution reactions can occur at the cyclopropyl groups, where nucleophiles such as halides or alkoxides replace hydrogen atoms.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an aqueous medium at elevated temperatures.

Reduction: Lithium aluminum hydride in anhydrous ether at low temperatures.

Substitution: Alkyl halides or alcohols in the presence of a base such as sodium hydride.

Major Products Formed

Oxidation: Cyclopropanecarboxylic acid derivatives.

Reduction: Cyclopropylamine derivatives.

Substitution: Various substituted cyclopropyl compounds depending on the nucleophile used.

Mechanism of Action

The mechanism of action of N-Cyclopropylcyclopropanecarboxamide involves its interaction with specific molecular targets, such as enzymes or receptors. The cyclopropyl groups impart conformational rigidity to the molecule, enhancing its binding affinity to target sites. This rigidity also increases the metabolic stability of the compound, making it a valuable pharmacophore in drug design .

Comparison with Similar Compounds

Similar Compounds

Cyclopropanecarboxamide: Lacks the additional cyclopropyl group, resulting in different chemical and biological properties.

N-Cyclopropylformamide: Contains a formamide group instead of a carboxamide group, leading to variations in reactivity and applications.

Cyclopropylamine: A simpler structure with only one cyclopropyl group, used as a precursor in the synthesis of more complex compounds.

Uniqueness

N-Cyclopropylcyclopropanecarboxamide is unique due to the presence of two cyclopropyl groups, which confer enhanced rigidity and stability. This structural feature makes it particularly valuable in applications requiring high thermal stability and specific binding interactions.

Synthesis routes and methods

Procedure details

To a magnetically stirred solution of cyclopropanecarboxylic acid (1.00 g, 11.6 mmol) and cyclopropylamine (0.995 g, 1.5 eq) in 8 mL of methylene chloride was added DMAP (4-dimethylaminopyridine, 2.13 g, 1.5 eq) followed by EDC (1-(3-dimethylaminopropyl)-3-ethylcarbodiimide hydrochloride, 3.34 g, 1.5 eq). The reaction was stirred at room temperature for 2 h after which time it was diluted with 50 mL of methylene chloride and washed twice with 0.5 N aqueous HCl followed by water, saturated aqueous sodium bicarbonate, then brine. The solvent was removed under reduced pressure and the residue was purified by silica chromatography eluting with 1:1 hexane/ethyl acetate to afford N-cyclopropylcyclopropanecarboxamide (2-A).